Cas no 898781-02-7 (2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone)
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone is a specialized organic compound featuring a dichlorinated propiophenone backbone substituted with a 3,5-dimethylphenyl group. Its distinct molecular structure, combining halogenated and aromatic functionalities, makes it valuable as an intermediate in synthetic organic chemistry, particularly in pharmaceutical and agrochemical applications. The dichloro substitution enhances reactivity in electrophilic and nucleophilic transformations, while the dimethylphenyl group contributes to steric and electronic modulation. This compound is suitable for use in cross-coupling reactions, carbonyl chemistry, and as a precursor for more complex derivatives. Its stability under standard conditions and well-defined purity profile ensure consistent performance in research and industrial processes.
898781-02-7 structure
Product Name:2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone
CAS No:898781-02-7
MF:C17H16Cl2O
MW:307.214343070984
MDL:MFCD03843908
CID:871514
PubChem ID:24726523
Update Time:2025-06-07
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-dichlorophenyl)-3-(3,5-dimethylphenyl)propan-1-one
- 2',5'-DICHLORO-3-(3,5-DIMETHYLPHENYL)PROPIOPHENONE
- MFCD03843908
- 898781-02-7
- DTXSID30644916
- AKOS016022319
- 2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone
-
- MDL： MFCD03843908
- Inchi： 1S/C17H16Cl2O/c1-11-7-12(2)9-13(8-11)3-6-17(20)15-10-14(18)4-5-16(15)19/h4-5,7-10H,3,6H2,1-2H3
- InChI Key： NCJAJUBPWYSOEJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C(CCC1C=C(C)C=C(C)C=1)=O)Cl
Computed Properties
- Exact Mass: 306.05800
- Monoisotopic Mass: 306.0578205g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 5.42570
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D100945-250mg |
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone |
898781-02-7 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | D100945-500mg |
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone |
898781-02-7 | 500mg |
$ 735.00 | 2022-06-06 | ||
| abcr | AB366689-1 g |
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone, 97%; . |
898781-02-7 | 97% | 1g |
€932.90 | 2023-04-26 | |
| Fluorochem | 206665-1g |
2',5'-dichloro-3-(3,5-dimethylphenyl)propiophenone |
898781-02-7 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206665-2g |
2',5'-dichloro-3-(3,5-dimethylphenyl)propiophenone |
898781-02-7 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206665-5g |
2',5'-dichloro-3-(3,5-dimethylphenyl)propiophenone |
898781-02-7 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| abcr | AB366689-1g |
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone, 97%; . |
898781-02-7 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB366689-2g |
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone, 97%; . |
898781-02-7 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| abcr | AB366689-2 g |
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone, 97%; . |
898781-02-7 | 97% | 2g |
€1677.00 | 2023-04-26 | |
| A2B Chem LLC | AD04753-1g |
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone |
898781-02-7 | 97% | 1g |
$644.00 | 2024-04-19 |
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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